Cas no 2680748-39-2 (benzyl 7-bromo-2,3,4,5-tetrahydro-1H-1-benzazepine-1-carboxylate)

• Product Name: benzyl 7-bromo-2,3,4,5-tetrahydro-1H-1-benzazepine-1-carboxylate
• CAS No: 2680748-39-2
• MF: C₁₈H₁₈BrNO₂
• MW: 360.245024204254
• CID: 6430165
• PubChem ID: 165927745
• Update Time: 2025-05-24

benzyl 7-bromo-2,3,4,5-tetrahydro-1H-1-benzazepine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680748-39-2
• EN300-28299793
• benzyl 7-bromo-2,3,4,5-tetrahydro-1H-1-benzazepine-1-carboxylate

• Inchi： 1S/C18H18BrNO2/c19-16-9-10-17-15(12-16)8-4-5-11-20(17)18(21)22-13-14-6-2-1-3-7-14/h1-3,6-7,9-10,12H,4-5,8,11,13H2
• InChI Key： RPGXHSGJRWEJRG-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CCCCN2C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 359.05209g/mol
• Monoisotopic Mass: 359.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 29.5Ų

Additional information on benzyl 7-bromo-2,3,4,5-tetrahydro-1H-1-benzazepine-1-carboxylate

Benzyl 7-Bromo-2,3,4,5-Tetrahydro-1H-1-Benzazepine-1-Carboxylate: A Comprehensive Overview

Benzyl 7-Bromo-2,3,4,5-Tetrahydro-1H-1-Benzazepine-1-Carboxylate, identified by the CAS number 2680748-39-2, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzazepines, which are known for their unique structural properties and diverse biological activities. The presence of the bromine atom at the 7-position and the tetrahydrobenzazepine ring system makes this compound particularly interesting for researchers in the fields of medicinal chemistry and drug design.

The structural elucidation of this compound reveals a benzene ring fused with a seven-membered nitrogen-containing ring. The tetrahydrobenzazepine moiety is partially saturated, which contributes to its stability and bioavailability. The benzyl group attached to the carboxylate ester further enhances its solubility and pharmacokinetic properties. Recent studies have highlighted the importance of such structural features in modulating the compound's interactions with biological targets, such as enzymes and receptors.

One of the most promising applications of Benzyl 7-Bromo-Tetrahydrobenzazepine Carboxylate lies in its potential as a lead compound for drug development. Researchers have reported that this compound exhibits significant inhibitory activity against certain kinases, making it a valuable tool in the study of signal transduction pathways. Additionally, its brominated structure suggests potential utility in radiotherapy applications due to the unique properties of bromine in imaging agents.

Recent advancements in synthetic chemistry have enabled more efficient methods for the preparation of this compound. Traditional synthesis routes often involved multi-step reactions with low yields, but modern techniques leveraging catalytic processes and microwave-assisted synthesis have improved both yield and purity. These improvements have made large-scale production more feasible, paving the way for broader application in research and industry.

In terms of pharmacological studies, this compound has shown selectivity towards specific cellular targets, which is crucial for minimizing off-target effects in therapeutic applications. Preclinical studies have demonstrated its ability to modulate cellular signaling pathways involved in inflammation and neurodegenerative diseases. These findings underscore its potential as a candidate for developing novel therapeutics targeting these conditions.

Moreover, computational modeling has played a pivotal role in understanding the molecular interactions of Benzyl 7-Bromo-Tetrahydrobenzazepine Carboxylate. Advanced docking studies have provided insights into how this compound binds to its target proteins at the molecular level. Such computational approaches are increasingly being integrated with experimental data to accelerate drug discovery processes.

Despite its promising attributes, further research is required to fully elucidate the mechanisms underlying its biological activities. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical applications. The ongoing pursuit of knowledge regarding this compound reflects its significance in contemporary chemical research.